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Compound of Interest |

Compound Name: 7-Chloro-3-methyl-1H-indazole
CAS No.: 1378582-62-7
Cat. No.: B2460021
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 7-Chloro-3-methyl-1H-indazole, a
heterocyclic compound of significant interest in medicinal chemistry and drug discovery. This
document details its core physicochemical properties, synthesis, and potential applications,
offering field-proven insights for researchers in the pharmaceutical and life sciences sectors.

Core Molecular Attributes

7-Chloro-3-methyl-1H-indazole is a substituted indazole with a molecular structure that lends
itself to a variety of chemical interactions, making it a valuable scaffold in the design of novel
therapeutic agents.

Molecular Formula and Weight

The chemical formula for 7-Chloro-3-methyl-1H-indazole is CsH7CINz. Its molecular weight is
166.61 g/mol . This has been determined based on the atomic weights of its constituent
elements: carbon, hydrogen, chlorine, and nitrogen.

Chemical Structure

The structure of 7-Chloro-3-methyl-1H-indazole consists of a bicyclic system where a
pyrazole ring is fused to a benzene ring. A chlorine atom is substituted at the 7-position and a
methyl group at the 3-position of the indazole core.
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Caption: Chemical structure of 7-Chloro-3-methyl-1H-indazole.

Physicochemical Properties

Quantitative data for 7-Chloro-3-methyl-1H-indazole and its isomers are summarized below.
These properties are critical for its handling, formulation, and application in experimental

settings.
Property Value Source
Molecular Formula CsH7CIN2 Inferred from isomers
Molecular Weight 166.61 g/mol Inferred from isomers
CAS Number Not explicitly found N/A
Likely a solid at room Inferred from related
Appearance
temperature compounds
Expected to be soluble in
Solubility organic solvents like DMF and General chemical principles

DMSO

Synthesis and Characterization

The synthesis of substituted indazoles is a well-established area of organic chemistry. While a
specific protocol for 7-Chloro-3-methyl-1H-indazole is not readily available in public literature,
a general synthetic approach can be extrapolated from the synthesis of its isomers, such as 3-
Chloro-7-methyl-1H-indazole.

General Synthesis Workflow

A plausible synthetic route would involve the cyclization of a suitably substituted
phenylhydrazine or the reaction of a substituted o-toluidine derivative. A general workflow is
depicted below.
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Caption: Generalized synthesis workflow for substituted indazoles.

Post-Synthesis Characterization

The identity and purity of synthesized 7-Chloro-3-methyl-1H-indazole would be confirmed
using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential to confirm
the arrangement of protons and carbons, respectively, and to verify the substitution pattern
on the indazole ring.
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e Mass Spectrometry (MS): This technique is used to determine the molecular weight of the
compound, confirming it matches the expected value of 166.61 g/mol . Fragmentation
patterns can further elucidate the structure.

o High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity
of the synthesized compound.

Applications in Drug Discovery and Development

The indazole scaffold is recognized as a "privileged structure” in medicinal chemistry due to its
presence in numerous biologically active compounds.[1][2] Substituted indazoles, including
chloro and methyl derivatives, have shown a wide range of pharmacological activities.

Kinase Inhibition

Many indazole derivatives are potent inhibitors of various protein kinases, which are crucial
targets in oncology. The specific substitution pattern on the indazole ring plays a critical role in
the compound's binding affinity and selectivity for different kinases.

Anti-Inflammatory and Analgesic Properties

Indazole-containing compounds have been investigated for their anti-inflammatory and
analgesic effects. These properties are often mediated through the inhibition of enzymes
involved in the inflammatory cascade.

Other Therapeutic Areas

The versatility of the indazole scaffold has led to its exploration in a multitude of other
therapeutic areas, including as anti-viral, anti-bacterial, and anti-psychotic agents.[1]

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 7-
Chloro-3-methyl-1H-indazole.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.
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» Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood.

e Storage: Store in a cool, dry place away from incompatible materials.

Conclusion

7-Chloro-3-methyl-1H-indazole, with its molecular formula of CsH7CIN2 and a molecular
weight of 166.61 g/mol , represents a valuable building block for the synthesis of novel
compounds with potential therapeutic applications. Its structural features make it an attractive
scaffold for targeting a range of biological pathways. Further research into the specific
biological activities of this particular isomer is warranted to fully elucidate its potential in drug
discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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